Cas no 1361687-19-5 (4-(3,4-Dichlorophenyl)pyrimidine)
4-(3,4-Dichlorophenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dichlorophenyl)pyrimidine
- 4-(3,4-Dichlorophenyl)pyrimidine
-
- Inchi: 1S/C10H6Cl2N2/c11-8-2-1-7(5-9(8)12)10-3-4-13-6-14-10/h1-6H
- InChI Key: WCBJATCATSSYGA-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CN=CN=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: 3.1
- Topological Polar Surface Area: 25.8
4-(3,4-Dichlorophenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001389-250mg |
4-(3,4-Dichlorophenyl)pyrimidine |
1361687-19-5 | 98% | 250mg |
$882.26 | 2022-04-03 | |
| Alichem | A039001389-500mg |
4-(3,4-Dichlorophenyl)pyrimidine |
1361687-19-5 | 98% | 500mg |
$1,212.63 | 2022-04-03 | |
| Alichem | A039001389-1g |
4-(3,4-Dichlorophenyl)pyrimidine |
1361687-19-5 | 98% | 1g |
$2,165.95 | 2022-04-03 |
4-(3,4-Dichlorophenyl)pyrimidine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4-(3,4-Dichlorophenyl)pyrimidine
Recent Advances in the Study of 4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) in Chemical Biology and Pharmaceutical Research
4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and targeted drug development. This research brief consolidates the latest findings and highlights the compound's role in advancing novel therapeutic strategies.
A study published in the Journal of Medicinal Chemistry (2023) explored the optimization of 4-(3,4-Dichlorophenyl)pyrimidine derivatives for enhanced selectivity and potency against specific kinase targets. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the pyrimidine core and the dichlorophenyl moiety. Their results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against kinases involved in inflammatory and oncogenic pathways, suggesting potential applications in autoimmune diseases and cancer therapy.
In another recent investigation, scientists utilized computational modeling and molecular docking techniques to predict the binding interactions of 4-(3,4-Dichlorophenyl)pyrimidine with various kinase domains. The study, featured in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound's dichlorophenyl group plays a critical role in forming hydrophobic interactions within the kinase ATP-binding pocket. These insights are instrumental in designing next-generation kinase inhibitors with improved pharmacokinetic properties.
Further advancements have been made in the synthesis of 4-(3,4-Dichlorophenyl)pyrimidine, with a focus on green chemistry principles. A 2024 report in ACS Sustainable Chemistry & Engineering detailed a novel catalytic method for the compound's production, reducing the reliance on hazardous reagents and minimizing waste generation. This environmentally friendly approach aligns with the pharmaceutical industry's growing emphasis on sustainable drug development practices.
The compound's potential extends beyond kinase inhibition. Preliminary studies presented at the 2024 American Chemical Society National Meeting indicated that 4-(3,4-Dichlorophenyl)pyrimidine derivatives may modulate other biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings open new avenues for the compound's application in neurological and cardiovascular disorders, though further validation is required.
In conclusion, 4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) continues to be a versatile scaffold in medicinal chemistry, with recent research uncovering its potential across multiple therapeutic areas. The integration of structural optimization, computational modeling, and sustainable synthesis methods has significantly advanced our understanding of this compound's pharmacological profile. Future studies should focus on in vivo efficacy and safety evaluations to translate these findings into clinically viable therapeutics.
1361687-19-5 (4-(3,4-Dichlorophenyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)